Cas no 2171610-54-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2171610-54-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5998657
• PubChem ID: 165822116
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid
• 2171610-54-9
• EN300-1527120
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-4-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-3-4-13-25(26(31)30-15-14-18(2)23(16-30)27(32)33)29-28(34)35-17-24-21-11-7-5-9-19(21)20-10-6-8-12-22(20)24/h3,5-12,18,23-25H,1,4,13-17H2,2H3,(H,29,34)(H,32,33)
• InChI Key： BQCPCVTVHZIKMX-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic Acid (CAS No. 2171610-54-9)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid, identified by its CAS number 2171610-54-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a hexenoyl moiety. These features contribute to its unique chemical and biological properties, which have been the focus of numerous research endeavors.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural framework of this compound suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and has been associated with enhanced stability and bioavailability of drug candidates.

One of the most compelling aspects of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid is its potential as a building block for more complex pharmacological entities. Researchers have been exploring its utility in designing molecules that can target specific enzymes or receptors involved in disease processes. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases.

The hexenoyl group in the molecule also contributes to its versatility, allowing for further chemical modifications that can tailor its biological activity. This flexibility has made it a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. By appending different side chains or substituents, researchers can fine-tune the properties of the compound to optimize its interaction with biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-4-methylpiperidine-3-carboxylic acid might function at the molecular level. Molecular docking studies have been instrumental in predicting how this compound might bind to various proteins, providing insights into its potential mechanisms of action. These computational approaches have complemented experimental efforts, allowing for a more comprehensive evaluation of its pharmacological profile.

In addition to its potential as an active pharmaceutical ingredient (API), this compound has also shown promise as a key intermediate in synthetic chemistry. The ability to derivatize it into more complex structures has opened up new avenues for drug discovery. For example, researchers have been able to incorporate it into peptidomimetics, which are designed to mimic the behavior of natural peptides while offering improved pharmacokinetic properties.

The fluorene moiety present in the molecule is particularly interesting from a chemical perspective. Fluorene derivatives are known for their stability and luminescent properties, which make them useful in various applications beyond pharmaceuticals. However, their incorporation into biologically active compounds like this one suggests that they can contribute to enhancing the overall efficacy and selectivity of drug candidates.

Ongoing research is continuously expanding the knowledge base surrounding 1-2-(\\({(9H-fluoren\\)-9\\)-yl\\)methoxycarbonyl}amino)hex\\)-5\\)-enoyl\\)-4\\)-methylpip\\)-eridin\\)-3\\)-carb oxylic acid. Studies are exploring its interactions with various biological targets and evaluating its potential therapeutic applications. The combination of experimental techniques and computational modeling is providing a deeper understanding of how this compound behaves within biological systems.

The development of novel synthetic routes for this compound has also been a focus area. Efficient synthetic methodologies are crucial for scaling up production and making it more accessible for research purposes. Advances in synthetic chemistry have enabled researchers to produce this compound with higher yields and purity, facilitating further investigation into its biological activities.

The future prospects for 1-(2-({(9H-fluoren}-9-ylmethoxycarbonyl}amino)hex}-5-enoyl}-4-methylpip}-eridin}-3-carb oxylic acid are promising, with ongoing studies aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. As our understanding of biological pathways continues to evolve, this compound may find utility in treating a wide range of diseases.